Cas no 55578-14-8 (Benzenemethanamine, N-(1-methylethyl)-N-(phenylmethyl)-)

• Product Name: Benzenemethanamine, N-(1-methylethyl)-N-(phenylmethyl)-
• CAS No: 55578-14-8
• MF: C₁₇H₂₁N
• MW: 239.35534453392
• CID: 1594550
• PubChem ID: 563464
• Update Time: 2025-04-21

Benzenemethanamine, N-(1-methylethyl)-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(1-methylethyl)-N-(phenylmethyl)-
• N,N-dibenzylpropan-2-amine
• SCHEMBL3635237
• N,N-Dibenzyl-2-propanamine #
• 55578-14-8
• AKOS008716107
• HLJOCCQVHGRQPB-UHFFFAOYSA-N
• DTXSID70340309
• 2-Propanamine, N,N-dibenzyl

• Inchi： 1S/C17H21N/c1-15(2)18(13-16-9-5-3-6-10-16)14-17-11-7-4-8-12-17/h3-12,15H,13-14H2,1-2H3
• InChI Key： HLJOCCQVHGRQPB-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)(CC1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 239.16753
• Monoisotopic Mass: 239.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24